Cas no 12738-19-1 (Odoroside A)

• Product Name: Odoroside A
• CAS No: 12738-19-1
• MF: C₃₀H₄₆O₇
• MW: 518.682050228119
• CID: 155445
• PubChem ID: 44425145
• Update Time: 2025-06-11

Odoroside A Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-lyxo-hexopyranosyl)oxy]-14-hydroxy-, (3b,5b)-
• 3-[(2,6-Dideoxy-3-O-methylhexopyranosyl)oxy]-14-hydroxycard-20(22 )-enolide
• Dopa O-Quinone
• DOPA quinone
• L-dopaquinone
• o-Dopaquinone
• odoroside-A
• Odorosid a
• Odoroside A
• Odorosid A [german]
• Digitoxigenin diginoside
• 3β-[(3-O-Methyl-2,6-dideoxy-β-D-lyxo-hexopyranosyl)oxy]-14-hydroxy-5β-card-20(22)-enolide
• 3β-[(3-O-Methyl-2,6-dideoxy-β-D-lyxo-hexopyranosyl)oxy]-14-hydroxy-5β,14β-carda-20(22)-enolide
• BDBM50465466
• DTXSID801319113
• CHEMBL229259
• CS-0131098
• NS00093817
• 3-[(3S,5R,8R,9S,10S,13R,14S,17R)-14-hydroxy-3-[(2R,4R,5S,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• 3beta-[(3-O-Methyl-2,6-dideoxy-beta-D-lyxo-hexopyranosyl)oxy]-14-hydroxy-5beta,14beta-carda-20(22)-enolide
• 12738-19-1
• HY-N7496
• MS-29622
• DA-66309

• Inchi： 1S/C30H46O7/c1-17-27(32)24(34-4)15-26(36-17)37-20-7-10-28(2)19(14-20)5-6-23-22(28)8-11-29(3)21(9-12-30(23,29)33)18-13-25(31)35-16-18/h13,17,19-24,26-27,32-33H,5-12,14-16H2,1-4H3/t17-,19-,20+,21-,22+,23-,24-,26+,27+,28+,29-,30+/m1/s1
• InChI Key： YBZZSZQZDODUAA-FNFYTULRSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1C[C@H]([C@H]([C@@H](C)O1)O)OC

Computed Properties

• Exact Mass: 518.32400
• Monoisotopic Mass: 518.32435380 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 935
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.4
• Molecular Weight: 518.7

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 200-206 ºC
• Solubility: Almost insoluble (0.099 g/l) (25 º C),
• PSA: 94.45000
• LogP: 4.13940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives

Additional information on Odoroside A

Odoroside A: A Comprehensive Overview

Odoroside A (CAS No. 12738-19-1) is a naturally occurring compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields, including pharmacology, cosmetics, and food science. This compound, primarily found in certain plant species, has been extensively studied for its antioxidant, anti-inflammatory, and antimicrobial properties. Recent advancements in analytical techniques have enabled researchers to delve deeper into the structural elucidation and functional characterization of Odoroside A, shedding light on its mechanisms of action and therapeutic potential.

The chemical structure of Odoroside A is characterized by a unique arrangement of functional groups that contribute to its bioactivity. Studies have shown that the compound exhibits potent antioxidant activity, which is attributed to its ability to scavenge free radicals and inhibit oxidative stress. This property makes Odoroside A a promising candidate for use in anti-aging skincare products and as a natural food preservative. Furthermore, research has demonstrated that Odoroside A possesses significant anti-inflammatory effects, which could be harnessed in the development of novel anti-inflammatory drugs.

One of the most exciting areas of research on Odoroside A involves its antimicrobial properties. Recent studies have revealed that the compound is effective against a wide range of pathogens, including bacteria, fungi, and viruses. This makes it a potential alternative to conventional antibiotics, which are increasingly facing resistance issues. The antimicrobial activity of Odoroside A is thought to be mediated through multiple mechanisms, including disruption of microbial membranes and inhibition of enzymatic activity.

In addition to its pharmacological applications, Odoroside A has also been explored for its role in food safety and quality. Due to its strong antioxidant and antimicrobial properties, the compound has been proposed as a natural food additive that can extend shelf life and enhance the safety of perishable foods. This application aligns with the growing consumer demand for clean-label products that avoid synthetic additives.

The biosynthesis of Odoroside A has been another area of intense research interest. Scientists have identified key enzymes and metabolic pathways involved in the production of this compound in plants. This knowledge could pave the way for metabolic engineering strategies to enhance the yield of Odoroside A in crop plants or microorganisms, making it more accessible for large-scale production.

Recent advancements in nanotechnology have also opened new avenues for the delivery of Odoroside A as a therapeutic agent. Researchers have successfully encapsulated the compound in nanocarriers, which not only improve its bioavailability but also enable targeted delivery to specific tissues or organs. This innovative approach could significantly enhance the efficacy of Odoroside A-based therapies while minimizing potential side effects.

In conclusion, Odoroside A (CAS No. 12738-19-1) is a multifaceted compound with immense potential across various industries. Its antioxidant, anti-inflammatory, and antimicrobial properties make it a valuable asset in pharmacology, cosmetics, and food science. As research continues to uncover new insights into its mechanisms of action and applications, Odoroside A is poised to play an increasingly important role in addressing global health and environmental challenges.